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beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Glucocheirolin is a sulfone. It derives from a propylglucosinolate.
Brand Name: Vulcanchem
CAS No.: 15592-36-6
VCID: VC0091262
InChI: InChI=1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7+;/t6-,8-,9+,10-,11+;/m1./s1
SMILES: CS(=O)(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Molecular Formula: C11H20KNO12S3
Molecular Weight: 477.6 g/mol

beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt

CAS No.: 15592-36-6

Main Products

VCID: VC0091262

Molecular Formula: C11H20KNO12S3

Molecular Weight: 477.6 g/mol

beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt - 15592-36-6

CAS No. 15592-36-6
Product Name beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
Molecular Formula C11H20KNO12S3
Molecular Weight 477.6 g/mol
IUPAC Name potassium;[(E)-[4-methylsulfonyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate
Standard InChI InChI=1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7+;/t6-,8-,9+,10-,11+;/m1./s1
Standard InChIKey VANCNMMZVVUJJN-YMDACDOVSA-M
Isomeric SMILES CS(=O)(=O)CCC/C(=N\OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O.[K+]
SMILES CS(=O)(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Canonical SMILES CS(=O)(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Description Glucocheirolin is a sulfone. It derives from a propylglucosinolate.
PubChem Compound 23681461
Last Modified Nov 11 2021
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